Cas no 2167807-93-2 (5-(pentan-3-yl)-2,5-diazaspiro3.4octane)

• Product Name: 5-(pentan-3-yl)-2,5-diazaspiro3.4octane
• CAS No: 2167807-93-2
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6378528
• PubChem ID: 165524399
• Update Time: 2025-06-29

5-(pentan-3-yl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 5-(pentan-3-yl)-2,5-diazaspiro3.4octane
• EN300-1274074
• 2167807-93-2
• 5-(pentan-3-yl)-2,5-diazaspiro[3.4]octane

• Inchi： 1S/C11H22N2/c1-3-10(4-2)13-7-5-6-11(13)8-12-9-11/h10,12H,3-9H2,1-2H3
• InChI Key： PNTLLGBJSOPWSQ-UHFFFAOYSA-N
• SMILES： N1(C(CC)CC)CCCC21CNC2

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-(pentan-3-yl)-2,5-diazaspiro3.4octane

Professional Introduction to Compound with CAS No. 2167807-93-2 and Product Name: 5-(pentan-3-yl)-2,5-diazaspiro3.4octane

The compound with the CAS number 2167807-93-2 and the product name 5-(pentan-3-yl)-2,5-diazaspiro3.4octane represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to an octane ring, provides a versatile scaffold for further functionalization and derivatization, making it a valuable asset in synthetic chemistry.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the 5-(pentan-3-yl) substituent in 5-(pentan-3-yl)-2,5-diazaspiro3.4octane introduces a hydrophobic moiety that can improve membrane permeability, a crucial factor for drug bioavailability. This feature has been particularly explored in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a limiting factor.

The nitrogen atoms in the spirocyclic structure of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane offer multiple sites for hydrogen bonding and coordination interactions with biological targets. This has led to investigations into its potential as a scaffold for kinase inhibitors, where nitrogen-rich heterocycles are known to enhance binding interactions. Preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, which are critical for sustained therapeutic efficacy.

In the realm of drug discovery, the structural motif of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. The spirocyclic core can be modified through various chemical transformations to introduce additional functional groups or side chains, thereby tailoring the compound’s biological activity. For instance, modifications at the nitrogen atoms could lead to the development of novel antimicrobial agents or antiviral compounds.

Recent advances in spectroscopic techniques have enabled detailed structural elucidation of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane, providing insights into its conformational dynamics and electronic properties. These studies have revealed that the compound exhibits significant rigidification due to the spirocyclic linkage, which can enhance its stability against chemical degradation. This stability is particularly important for pharmaceutical applications where long shelf life and resistance to environmental factors are essential.

The synthesis of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane has been optimized using state-of-the-art organic reactions, including transition-metal-catalyzed coupling reactions and ring-closing metathesis. These methodologies have allowed for high-yield production of the compound with minimal byproducts, ensuring its suitability for further biological testing. The synthetic routes developed also highlight the versatility of spirocyclic compounds as building blocks in medicinal chemistry.

Biological evaluations of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane have shown promising results in preliminary assays targeting various disease-related pathways. The compound’s ability to interact with biological macromolecules has been investigated using both experimental and computational approaches. For example, molecular docking studies have predicted favorable binding interactions between this compound and certain enzymes involved in inflammation and pain signaling.

The potential therapeutic applications of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for development as a prodrug or a lead compound for structure-based drug design. The spirocyclic scaffold can be further modified to enhance specific pharmacological properties, such as receptor selectivity or tissue distribution.

Future research directions include exploring the stereochemistry of 5-(pentan-3-yl)-2,5-diazaspiro3.4octane and its derivatives to optimize biological activity. Additionally, investigating the compound’s behavior in vivo will provide critical data on its pharmacokinetics and potential side effects. These studies will be instrumental in advancing towards clinical development if promising results continue to emerge.

In conclusion, 5-(pentan-3-yl)-2,5-diazaspiro3.4octane represents a significant contribution to the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its spirocyclic core offers a versatile scaffold for drug development, while its nitrogen-rich structure provides multiple sites for interaction with biological targets. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to play a crucial role in future pharmaceutical innovations.